3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide

• IUPAC Name: 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H14F3N3O/c13-12(14,15)8-2-1-3-10(6-8)17-11(19)18-5-4-9(16)7-18/h1-3,6,9H,4-5,7,16H2,(H,17,19)
• InChI Key: KRGODQACURZPRU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H14F3N3O
• Molecular Weight: 273.25 g/mol

Description

3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide, also known as 3-AT, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme histidine kinase, which is involved in signal transduction pathways in bacteria and eukaryotic cells. The inhibition of histidine kinase by 3-AT has been shown to have a variety of effects on cellular processes, making it a valuable tool for studying these pathways.

Mechanism of Action

The mechanism of action of 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide involves its inhibition of the enzyme histidine kinase. Histidine kinase is a key component of signal transduction pathways in bacteria and eukaryotic cells, and its inhibition by 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide leads to a range of effects on cellular processes. Specifically, 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide binds to the ATP-binding site of histidine kinase, preventing its activation and subsequent phosphorylation of downstream targets.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide are diverse and depend on the specific cellular context in which it is used. In bacteria, the inhibition of histidine kinase by 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide can lead to changes in gene expression, cell division, and motility. In eukaryotic cells, 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide has been shown to inhibit the activity of receptor tyrosine kinases, which are involved in a variety of cellular processes including cell growth and differentiation. Additionally, 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide has been shown to induce apoptosis in cancer cells by inhibiting the activity of the protein kinase Akt.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide in lab experiments is its potency and specificity as an inhibitor of histidine kinase. This makes it a valuable tool for studying signal transduction pathways in a variety of cellular contexts. However, there are also limitations to its use, including the potential for off-target effects and the need for careful optimization of experimental conditions to achieve the desired effects.

Future Directions

There are many potential future directions for research involving 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide. One area of interest is the development of new inhibitors of histidine kinase that are more potent or specific than 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide. Additionally, there is potential for the use of 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide in the development of new cancer therapies, given its ability to induce apoptosis in cancer cells. Finally, further research is needed to fully understand the range of effects of 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide on cellular processes and to identify new pathways and targets that may be affected by its inhibition of histidine kinase.

Synthesis Methods

The synthesis of 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide involves several steps, starting with the reaction of 3-(trifluoromethyl)benzaldehyde with pyrrolidine to form an intermediate compound. This intermediate is then reacted with ammonium carbonate to form the final product, 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide. The synthesis of 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide has been used extensively in scientific research as a tool for studying signal transduction pathways. It has been shown to inhibit the activity of histidine kinase in a variety of bacterial and eukaryotic cells, leading to a range of effects on cellular processes. For example, in bacteria, the inhibition of histidine kinase by 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide can lead to changes in gene expression, cell division, and motility. In eukaryotic cells, 3-amino-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide has been shown to inhibit the activity of receptor tyrosine kinases, which are involved in a variety of cellular processes including cell growth and differentiation.